Cas no 1135024-92-8 ((4-Tert-butylcyclohexyl)hydrazine hydrochloride)

• Product Name: (4-Tert-butylcyclohexyl)hydrazine hydrochloride
• CAS No: 1135024-92-8
• MF: C₁₀H₂₃ClN₂
• MW: 206.756021738052
• MDL: MFCD25458150
• CID: 4680711
• Update Time: 2025-06-25

(4-Tert-butylcyclohexyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-tert-butylcyclohexyl)hydrazine hydrochloride
• NSC148510
• (4-Tert-butylcyclohexyl)hydrazine hydrochloride

• MDL： MFCD25458150
• Inchi： 1S/C10H22N2.ClH/c1-10(2,3)8-4-6-9(12-11)7-5-8;/h8-9,12H,4-7,11H2,1-3H3;1H
• InChI Key： LLAAOHVFXUXMDJ-UHFFFAOYSA-N
• SMILES： Cl.N(C1CCC(CC1)C(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 129
• Topological Polar Surface Area: 38

Additional information on (4-Tert-butylcyclohexyl)hydrazine hydrochloride

Introduction to (4-Tert-butylcyclohexyl)hydrazine hydrochloride (CAS No. 1135024-92-8)

(4-Tert-butylcyclohexyl)hydrazine hydrochloride, with the CAS number 1135024-92-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural properties, holds promise in various biochemical applications, particularly in the synthesis of novel therapeutic agents and the exploration of molecular interactions.

The molecular structure of (4-Tert-butylcyclohexyl)hydrazine hydrochloride consists of a cyclohexane ring substituted with a tert-butyl group at the fourth position, linked to a hydrazine moiety. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more versatile for use in biological assays and drug formulation processes. This structural design not only contributes to its stability but also influences its reactivity, which is a critical factor in its potential applications.

In recent years, there has been growing interest in the development of compounds that can modulate enzyme activity and cellular signaling pathways. (4-Tert-butylcyclohexyl)hydrazine hydrochloride has been investigated for its potential role in inhibiting specific enzymes involved in inflammatory responses and metabolic disorders. Preliminary studies suggest that this compound may interact with target proteins in a manner that could lead to the development of new treatments for conditions such as arthritis and diabetes.

One of the most compelling aspects of (4-Tert-butylcyclohexyl)hydrazine hydrochloride is its ability to serve as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to create derivatives that exhibit enhanced pharmacological properties. For instance, modifications to the hydrazine group have led to the development of compounds with improved binding affinities and selectivity for certain biological targets. These advancements highlight the compound's significance as a building block in medicinal chemistry.

The pharmaceutical industry has been particularly interested in exploring the potential of (4-Tert-butylcyclohexyl)hydrazine hydrochloride as an intermediate in drug development. Its unique structural features make it a valuable candidate for further investigation into novel therapeutic strategies. Additionally, its stability and solubility characteristics make it suitable for various formulation approaches, including oral and injectable medications.

Recent research has also focused on understanding the mechanistic aspects of how (4-Tert-butylcyclohexyl)hydrazine hydrochloride interacts with biological systems. Studies using computational modeling and spectroscopic techniques have provided insights into its binding mode and potential side effects. These findings are crucial for optimizing its use in drug design and ensuring safety in clinical applications.

The synthesis of (4-Tert-butylcyclohexyl)hydrazine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research purposes. This accessibility is essential for fostering further innovation and discovery in the field.

In conclusion, (4-Tert-butylcyclohexyl)hydrazine hydrochloride (CAS No. 1135024-92-8) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural properties, combined with its role as a precursor in drug synthesis, make it a valuable asset for scientists working on developing new therapeutic agents. As research continues to uncover new applications and mechanisms, this compound is poised to play an increasingly important role in advancing medical science.